Securinan-11-one, 4-methoxy-, (4beta)-

• IUPAC Name: 4-methoxy-14-oxa-7-azatetracyclo[6.6.1.01,11.02,7]pentadeca-9,11-dien-13-one
• InChI: InChI=1S/C14H17NO3/c1-17-11-4-5-15-10-3-2-9-6-13(16)18-14(9,8-10)12(15)7-11/h2-3,6,10-12H,4-5,7-8H2,1H3
• InChI Key: YKLWRYOORWTCQQ-UHFFFAOYSA-N
• Canonical SMILES: COC1CCN2C(C1)C34CC2C=CC3=CC(=O)O4
• Molecular Formula: C14H17NO3
• Molecular Weight: 247.29 g/mol

Description

Securinan-11-one, 4-methoxy-, (4beta)- is a natural product found in Margaritaria indica, Phyllanthus amarus, and other organisms with data available.

Scientific Research Applications

• Synthesis and Derivatives : Research has been conducted on the synthesis of similar compounds, such as 13-Äthyl-gonan derivatives, which are used to produce natural steroidal compounds (Rufer et al., 1967).

• Antifertility Agents : Certain secosteroids, which are structurally related to Securinan-11-one, 4-methoxy-, (4beta)-, have been synthesized and shown to possess significant antifertility activity in rats (Kole et al., 1975).

• Estrogen Receptor Binding : Isomeric compounds with the 11beta-methoxy group, similar to Securinan-11-one, have been studied for their effect on estrogen receptor binding and uterotrophic growth in rats (Hanson et al., 2007).

• Cytotoxicity and Antibacterial Properties : Compounds like securigenin derivatives from Crossopetalum gaumeri have shown cytotoxic and antibacterial properties, indicating potential pharmaceutical applications (Ankli et al., 2000).

• Natural Product Synthesis : Research into compounds from natural sources, such as Securidaca inappendiculata, has led to the discovery of new compounds that could have various biological activities (Kang et al., 2005).

• Catalytic Conversion : The catalytic conversion of anisole (methoxybenzene) to gasoline-range molecules has been studied, which is relevant to understanding the transformations of similar methoxy compounds (Zhu et al., 2011).

• Toxicity Evaluation of Related Compounds : The toxicity and safety of related compounds, like 11-methoxy-2-methyltridecane-4-ol, have been evaluated, indicating the importance of understanding the effects of such compounds on biological systems (Vijayaraj et al., 2022).

• Anti-Cancer Effects : Studies on compounds like BPR0L075 with methoxy groups have demonstrated potential anti-cancer effects, relevant to understanding the pharmacological potential of similar compounds (Tseng et al., 2012).